Cas no 1315359-90-0 (2-(3-Bromophenyl)-6-chloro-4-Pyrimidinecarboxylic acid)

• Product Name: 2-(3-Bromophenyl)-6-chloro-4-Pyrimidinecarboxylic acid
• CAS No: 1315359-90-0
• MF: C₁₁H₆BrClN₂O₂
• MW: 313.534540653229
• CID: 2128934
• Update Time: 2023-08-04

2-(3-Bromophenyl)-6-chloro-4-Pyrimidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenyl)-6-chloro-4-Pyrimidinecarboxylic acid
• 2-(3-Bromophenyl)-6-chloro-4-Pyrimidinecarboxylic acid

• Inchi： 1S/C11H6BrClN2O2/c12-7-3-1-2-6(4-7)10-14-8(11(16)17)5-9(13)15-10/h1-5H,(H,16,17)
• InChI Key： TYTAQWVVWSZEEQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1N=C(C=C(C(=O)O)N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• Topological Polar Surface Area: 63.1